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Compound of Interest

Compound Name: C-021

Cat. No.: B1663713 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for C-021 dihydrochloride, a potent CC chemokine receptor-4 (CCR4)

antagonist used in research.

Disclaimer: This guide is intended for informational purposes only and should be supplemented

by a thorough review of the official Safety Data Sheet (SDS) provided by the manufacturer and

consultation with your institution's Environmental Health and Safety (EHS) department.

Disposal procedures must comply with all applicable federal, state, and local regulations.

Quantitative Data Summary
Below is a summary of the key quantitative data for C-021 dihydrochloride.
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Property Value

CAS Number 1784252-84-1

Molecular Formula C₂₇H₄₁N₅O₂ · 2HCl

Molecular Weight 540.6 g/mol

Form Crystalline solid

Purity ≥98%

Solubility
Soluble in ethanol (~5 mg/ml) and DMSO (~25

mg/ml)[1]

Storage Temperature -20°C[1]

Stability ≥4 years at -20°C[1]

IC₅₀ (Human Chemotaxis) 140 nM[2]

IC₅₀ (Mouse Chemotaxis) 39 nM[2]

Experimental Protocols
The inhibitory activity of C-021 dihydrochloride is determined through chemotaxis assays. A

typical protocol involves the following steps:

Cell Culture: Human or mouse cells expressing CCR4 are cultured under standard

conditions.

Chemotaxis Assay: A Boyden chamber or a similar chemotaxis system is used. The lower

chamber is filled with a medium containing a CCR4 ligand (e.g., CCL22).

Inhibitor Treatment: The CCR4-expressing cells are pre-incubated with varying

concentrations of C-021 dihydrochloride.

Cell Migration: The treated cells are placed in the upper chamber and allowed to migrate

through a porous membrane towards the chemoattractant in the lower chamber for a

specified period.
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Quantification: The number of migrated cells is quantified by microscopy or a plate reader-

based method.

IC₅₀ Determination: The concentration of C-021 dihydrochloride that inhibits 50% of the cell

migration (IC₅₀) is calculated from the dose-response curve.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of C-021
dihydrochloride.
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C-021 Dihydrochloride Disposal Workflow

Preparation

Waste Assessment

Disposal Path

Final Steps
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Hazardous Liquid Waste Container
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Decontaminate Work Area

Remove and Dispose of PPE Properly

End of Procedure

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of C-021 dihydrochloride waste.
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Step-by-Step Disposal Procedures
C-021 dihydrochloride should be considered a hazardous material, and appropriate

precautions must be taken during its disposal.[1]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling C-021 dihydrochloride waste.

2. Waste Segregation:

Solid Waste:

Collect unused or expired solid C-021 dihydrochloride, as well as contaminated items such

as weighing paper, pipette tips, and microfuge tubes, in a designated hazardous solid

waste container.

The container must be clearly labeled with "Hazardous Waste," the chemical name ("C-
021 dihydrochloride"), and the associated hazards.

Liquid Waste:

Solutions of C-021 dihydrochloride in organic solvents (e.g., DMSO, ethanol) should be

collected in a designated hazardous liquid waste container.

Ensure the waste container is compatible with the solvent used.

The container must be clearly labeled with "Hazardous Waste," the chemical name ("C-
021 dihydrochloride"), the solvent(s), and their approximate concentrations.

Do not mix incompatible waste streams.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area.

Keep containers securely closed when not in use.
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Ensure the storage area is well-ventilated.

4. Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste containers.

Follow all institutional procedures for waste manifest and pickup requests.

Do not dispose of C-021 dihydrochloride down the drain or in the regular trash.

5. Decontamination:

After handling and disposing of C-021 dihydrochloride waste, thoroughly decontaminate all

work surfaces and equipment with an appropriate cleaning agent.

Wash your hands thoroughly with soap and water.

By adhering to these procedures, you can ensure the safe and compliant disposal of C-021
dihydrochloride, protecting yourself, your colleagues, and the environment. Always prioritize

safety and consult with your institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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